![molecular formula C13H9BrN2 B1270516 3-Bromo-2-phenylimidazo[1,2-a]pyridine CAS No. 4044-95-5](/img/structure/B1270516.png)
3-Bromo-2-phenylimidazo[1,2-a]pyridine
Overview
Description
“3-Bromo-2-phenylimidazo[1,2-a]pyridine” is a chemical compound that has been studied for its potential pharmacological activities . It belongs to the class of imidazo[1,2-a]pyridines, which are known for their wide range of biological activities .
Synthesis Analysis
The synthesis of 3-Bromo-2-phenylimidazo[1,2-a]pyridine involves the reaction of α-bromoketones and 2-aminopyridine under different conditions . In one method, N-(Pyridin-2-yl)amides were formed in toluene via C–C bond cleavage promoted by I2 and TBHP . In another method, 3-bromoimidazopyridines were obtained in ethyl acetate via one-pot tandem cyclization/bromination when only TBHP was added .
Molecular Structure Analysis
The molecular structure of 3-Bromo-2-phenylimidazo[1,2-a]pyridine is represented by the InChI code 1S/C12H8BrN3/c13-11-10 (9-5-2-1-3-6-9)15-12-14-7-4-8-16 (11)12/h1-8H .
Chemical Reactions Analysis
The chemical reactions involving 3-Bromo-2-phenylimidazo[1,2-a]pyridine include halogenation and thiocyanation of the heterocycles . These reactions could be accomplished by simple grinding of reactants and hypervalent iodine reagents with the corresponding alkali metal or ammonium salts .
Physical And Chemical Properties Analysis
The physical and chemical properties of 3-Bromo-2-phenylimidazo[1,2-a]pyridine include a melting point of 134-135°C and an Rf value of 0.49 (petroleum ether / ethyl acetate = 3:1) .
Scientific Research Applications
Chemodivergent Synthesis
3-Bromo-2-phenylimidazo[1,2-a]pyridine is used in the chemodivergent synthesis of N-(pyridin-2-yl)amides . This process involves the formation of N-(pyridin-2-yl)amides in toluene via C–C bond cleavage promoted by I2 and TBHP . The reaction conditions are mild and metal-free .
Synthesis of Imidazopyridines
This compound is also used in the synthesis of imidazopyridines . The cyclization to form imidazopyridines is promoted by further bromination . No base is needed for this process, and the versatile 3-bromoimidazopyridines could be further transferred to other skeletons .
3. Halogenation and Thiocyanation of Fused N-Heterocycles 3-Bromo-2-phenylimidazo[1,2-a]pyridine plays a role in the halogenation and thiocyanation of fused N-heterocycles . This process is accomplished by simple grinding of reactants and hypervalent iodine reagents with the corresponding alkali metal or ammonium salts .
Synthesis of Brominated Imidazo[1,2-a]pyridine Derivatives
This compound is used in the synthesis of brominated imidazo[1,2-a]pyridine derivatives . This is achieved by starting from the corresponding heterocyclic amines and substituted α-bromoketones, utilizing HBr generated in situ as the source of bromine .
Biological Applications
3-Bromo-2-phenylimidazo[1,2-a]pyridine is found in a variety of biologically active compounds . These compounds have been shown to possess a broad range of useful pharmacological properties , including anti-inflammatory , antiprotozoal , antiviral , antiulcer , antibacterial , antifungal , antiherpes , and treatment of hepatitis C , and HIV .
Design of COX-2 Inhibitors
This compound is used in the design of more efficient and selective COX-2 inhibitors . The modification of the previous 2-(4-(methylsulfonyl)phenyl)imidazo[1,2-a]pyridine derivatives is done to achieve this .
Safety And Hazards
properties
IUPAC Name |
3-bromo-2-phenylimidazo[1,2-a]pyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9BrN2/c14-13-12(10-6-2-1-3-7-10)15-11-8-4-5-9-16(11)13/h1-9H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HVPPJXIGEZYEGQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=C(N3C=CC=CC3=N2)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9BrN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60355649 |
Source
|
| Record name | 3-bromo-2-phenylimidazo[1,2-a]pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60355649 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
273.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Bromo-2-phenylimidazo[1,2-a]pyridine | |
CAS RN |
4044-95-5 |
Source
|
| Record name | 3-bromo-2-phenylimidazo[1,2-a]pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60355649 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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